Cas no 796963-33-2 (3-methylbicyclo[1.1.1]pentan-1-amine)

3-Methylbicyclo[1.1.1]pentan-1-amine is a structurally unique amine characterized by its rigid bicyclo[1.1.1]pentane scaffold, which imparts high steric hindrance and metabolic stability. This compound is of significant interest in medicinal chemistry and drug discovery due to its potential as a bioisostere for traditional amine functionalities, offering improved pharmacokinetic properties. The methyl substitution at the 3-position further enhances its lipophilicity and steric profile, making it valuable for modulating drug-target interactions. Its compact, three-dimensional structure also facilitates exploration of novel chemical space in small-molecule design. The compound is typically utilized as a building block in the synthesis of pharmaceuticals and agrochemicals, where its constrained geometry can influence binding affinity and selectivity.
3-methylbicyclo[1.1.1]pentan-1-amine structure
796963-33-2 structure
Product Name:3-methylbicyclo[1.1.1]pentan-1-amine
CAS No:796963-33-2
MF:C6H11N
MW:97.1582415103912
MDL:MFCD27987229
CID:3395245
PubChem ID:86010395
Update Time:2025-05-27

3-methylbicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

    • BICYCLO[1.1.1]PENTAN-1-AMINE, 3-METHYL-
    • 3-methylbicyclo[1.1.1]pentan-1-amine
    • 3-Methyl-bicyclo[1.1.1]pent-1-ylamine
    • EN300-27693635
    • 796963-33-2
    • EN300-1267193
    • MDL: MFCD27987229
    • Inchi: 1S/C6H11N/c1-5-2-6(7,3-5)4-5/h2-4,7H2,1H3
    • InChI Key: CMLXTYOTLRJVJX-UHFFFAOYSA-N
    • SMILES: C12(N)CC(C)(C1)C2

Computed Properties

  • Exact Mass: 97.089149355Da
  • Monoisotopic Mass: 97.089149355Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 97.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 26Ų

3-methylbicyclo[1.1.1]pentan-1-amine Pricemore >>

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Chemenu
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